Cas no 1097117-03-7 (3-cyclobutanecarbonyl-5-nitro-1H-indole)

• Product Name: 3-cyclobutanecarbonyl-5-nitro-1H-indole
• CAS No: 1097117-03-7
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 4571755
• PubChem ID: 43340508
• Update Time: 2025-06-15

3-cyclobutanecarbonyl-5-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutanecarbonyl-5-nitro-1H-indole
• Methanone, cyclobutyl(5-nitro-1H-indol-3-yl)-
• 3-cyclobutanecarbonyl-5-nitro-1H-indole

• Inchi： 1S/C13H12N2O3/c16-13(8-2-1-3-8)11-7-14-12-5-4-9(15(17)18)6-10(11)12/h4-8,14H,1-3H2
• InChI Key： RQBQQGUJDFPLOP-UHFFFAOYSA-N
• SMILES： C(C1CCC1)(C1C2=C(NC=1)C=CC([N+]([O-])=O)=C2)=O

Additional information on 3-cyclobutanecarbonyl-5-nitro-1H-indole

Introduction to 3-cyclobutanecarbonyl-5-nitro-1H-indole (CAS No. 1097117-03-7) and Its Emerging Applications in Chemical Biology

3-cyclobutanecarbonyl-5-nitro-1H-indole, identified by the chemical abstracts service number 1097117-03-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. The compound features a cyclobutanecarbonyl moiety linked to a nitro-substituted indole scaffold, which endows it with unique electronic and steric properties. These characteristics make it a valuable scaffold for designing novel bioactive molecules with potential applications in drug discovery and therapeutic development.

The nitro group at the 5-position of the indole ring is a key functional element that influences the reactivity and biological activity of the molecule. In recent years, nitroaromatic compounds have been extensively studied due to their versatile pharmacological properties. The presence of the nitro group in 3-cyclobutanecarbonyl-5-nitro-1H-indole allows for further chemical modification, enabling the synthesis of derivatives with tailored biological activities. For instance, reduction of the nitro group can yield an amine, which can be further functionalized to introduce additional pharmacophores.

The cyclobutanecarbonyl moiety in the molecular structure contributes to the rigidity of the compound, which can be advantageous in terms of binding affinity and selectivity when designing small-molecule inhibitors or agonists. This structural feature has been exploited in various drug discovery campaigns to improve the pharmacokinetic properties of lead compounds. Additionally, the indole core is a well-known pharmacophore found in numerous bioactive natural products and drugs, further enhancing the potential of 3-cyclobutanecarbonyl-5-nitro-1H-indole as a therapeutic agent.

Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of the interactions between 3-cyclobutanecarbonyl-5-nitro-1H-indole and biological targets. These studies have revealed that the compound exhibits promising binding affinity to certain enzymes and receptors, suggesting its utility as an intermediate in the development of novel therapeutics. For example, computational studies have indicated that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer.

The synthesis of 3-cyclobutanecarbonyl-5-nitro-1H-indole involves multi-step organic transformations that highlight its synthetic accessibility. The cyclobutanecarbonyl group can be introduced through cycloaddition reactions or carbonylation processes, while the nitration of the indole ring can be achieved using classical nitration methods or more modern catalytic approaches. These synthetic strategies have been optimized to ensure high yields and purity, making 3-cyclobutanecarbonyl-5-nitro-1H-indole a viable candidate for further derivatization and structural diversification.

In addition to its synthetic appeal, 3-cyclobutanecarbonyl-5-nitro-1H-indole has shown potential in preclinical studies as a modulator of biological pathways. Research has demonstrated that derivatives of this compound can modulate enzyme activity and signaling pathways involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The ability of these derivatives to cross the blood-brain barrier has also been explored, suggesting their potential as therapeutics for central nervous system disorders.

The integration of 3-cyclobutanecarbonyl-5-nitro-1H-indole into drug discovery pipelines has been facilitated by advancements in high-throughput screening technologies. These technologies allow for rapid assessment of large libraries of compounds for their biological activity against various targets. The structural features of 3-cyclobutanecarbonyl-5-nitro-1H-indole make it an attractive candidate for such screens, as it combines multiple pharmacophores that are known to interact with biological targets.

The future prospects for 3-cyclobutanecarbonyl-5-nitro-1H-indole are promising, with ongoing research focusing on expanding its chemical space through combinatorial chemistry and library synthesis. By generating diverse derivatives, researchers aim to uncover novel bioactivities and optimize pharmacokinetic properties for therapeutic applications. Additionally, green chemistry principles are being increasingly applied to improve the sustainability of synthetic routes, ensuring that future production methods are environmentally friendly.

In conclusion, 3-cyclobutanecarbonyl-5-nitro-1H-indole (CAS No. 1097117-03-7) represents a compelling scaffold for medicinal chemistry innovation. Its unique structural features, combined with its synthetic accessibility and promising biological activities, position it as a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.